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Compound of Interest

Compound Name: Brillant Orange

Cat. No.: B13756036

For researchers, scientists, and drug development professionals, the responsible management
and disposal of chemical reagents are paramount to ensuring laboratory safety and
environmental protection. This guide provides comprehensive, step-by-step procedures for the
proper disposal of Brilliant Orange, a name attributed to several dye compounds. Given the
potential for variance in composition and hazards, it is crucial to always consult the
manufacturer-provided Safety Data Sheet (SDS) for the specific product in use.

Immediate Safety and Handling Precautions

Brilliant Orange is a general name for a number of dyes, some of which are classified as skin
and eye irritants, and may cause allergic skin reactions or respiratory irritation.[1][2][3]
Therefore, appropriate personal protective equipment (PPE) should be worn at all times when
handling these compounds.

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or glasses with side shields.

Hand Protection: Chemical-resistant gloves, such as nitrile.

Body Protection: A laboratory coat.

Respiratory Protection: If there is a risk of inhaling dust, particularly in poorly ventilated
areas, a respirator with a particulate filter should be used.[4]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b13756036?utm_src=pdf-interest
https://www.carlroth.com/medias/SDB-288T-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDc2NDR8YXBwbGljYXRpb24vcGRmfGFHVXhMMmcyTnk4NU1qQTJORFUyTlRneU1UYzBMMU5FUWw4eU9EaFVYMFJGWDBWT0xuQmtaZ3w3YmI4MGQyOThhMWE5YzEyNGE2ZTRkZTJlOTM0ZjZmOTE2OTVkYTA0NjJjZWRlNzBiMDAzMDQ5OTA1NjlkNTM5
https://nebula.wsimg.com/536ebb591d7b38bb6a5e1d7e3b717404?AccessKeyId=F12A3C11BCFCA36B277D&disposition=0&alloworigin=1
https://www.carlroth.com/medias/SDB-288T-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzg1MDZ8YXBwbGljYXRpb24vcGRmfGFEZGxMMmc0WXk4NU1UZzBOamsyT1RreE56YzBMMU5FUWw4eU9EaFVYMEZWWDBWT0xuQmtaZ3wxYTcyZjBhZjg4ODBhY2UxY2ExMDkwZTU2MGM3ZjNhNmZiNDEyY2M0YzIxOTk0NzdlN2JkZTkxNGFlZmUwM2Q2
https://www.benchchem.com/pdf/Essential_Procedures_for_the_Proper_Disposal_of_Mordant_Orange_6.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13756036?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Safety Operating Guide

Check Availability & Pricing

BENGHE

Chemical and Physical Properties

The properties of "Brilliant Orange" can vary depending on the specific compound. The
following table summarizes available data for different variants.

Brilliant Brilliant o
AVITERA® "Brilliant
Orange 3R Orange H
Property ) BRILLIANT . Orange" (4720
(Reactive (Acid Orange
ORANGE SE Screen Ink)
Orange 16) 17)
CAS Number 12225-83-1[1] Not specified 52749-23-2[5] Not specified
Molecular N N C18H15N2Na0O4 N
Not specified Not specified Not specified
Formula S[6]
Molecular Weight  Not specified Not specified 378.4 g/mol [6][7] Not specified
Physical State Solid[8] Solid, powder[8] Not specified Liquid[2]
pH Not specified 7-8(at20g/N[8] Not specified Not available
. : . . . >100°C/212
Boiling Point Not specified Not specified Not specified *F[2]
. . -~ . >94°C/> 201
Flash Point Not specified Not specified Not specified F[2]
- Soluble in - Soluble in -
Solubility Not specified Not specified
water[5] water[5]

Spill Management Protocol

In the event of a spill, the following procedures should be followed:
Minor Spills:
e Avoid breathing dust and wear appropriate PPE.[4]

e Use dry clean-up methods; do not use compressed air.[4]
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o Gently sweep or vacuum the material. If sweeping, dampen the material with water to
prevent dust from becoming airborne.[4]

o Collect the material in a suitable, labeled container for disposal.[4]
Major Spills:

e Evacuate and restrict access to the area.[4]

e Ensure the area is well-ventilated.

» Contact your institution's Environmental Health and Safety (EHS) department or emergency
responders.[4]

Step-by-Step Disposal Protocol

The disposal of Brilliant Orange should be managed under the assumption that it is a
hazardous waste, in line with the "cradle-to-grave" principle of hazardous waste management
established by the Resource Conservation and Recovery Act (RCRA).[9][10] This means the
waste must be tracked from its generation to its final disposal.[10]

Objective: To safely collect, store, and dispose of Brilliant Orange waste in compliance with
laboratory safety and environmental regulations.

Materials:

Waste Brilliant Orange (solid or in solution)

Designated hazardous waste container (compatible with the chemical)

Hazardous waste labels

Personal Protective Equipment (as specified above)

Spill clean-up materials

Procedure:
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o Waste Segregation: Collect all waste containing Brilliant Orange in a designated, compatible,
and sealable hazardous waste container.[4] Do not mix with other, incompatible waste
streams.

o Container Labeling:

[e]

Clearly label the container with the words "Hazardous Waste."[4]

o

Include the full chemical name (e.g., "Brilliant Orange 3R," "Reactive Orange 16") and
CAS number if known.[4]

o

Indicate the approximate concentration and quantity of the waste.[4]

[¢]

Note the date when waste was first added to the container.[4]

[¢]

Include any other information required by your institution's EHS office.[4]
o Waste Storage:
o Keep the hazardous waste container securely sealed when not in use.[4]

o Store the container in a designated, well-ventilated, and secure satellite accumulation area
within the laboratory.[4]

o Store away from incompatible materials.[4]
e Disposal:

o Arrange for the collection of the hazardous waste with your institution's EHS department or
a licensed hazardous waste disposal contractor.[4]

o Do not discharge Brilliant Orange waste down the drain or dispose of it in regular trash.[4]

« Decontamination: Thoroughly decontaminate any equipment or surfaces that have come into
contact with Brilliant Orange. Dispose of contaminated materials (e.g., paper towels, gloves)
as hazardous waste.[4]

Disposal Decision Workflow
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The following diagram illustrates the decision-making process for the proper disposal of Brilliant
Orange.

Start: Brilliant Orange Waste Generated

A

[ Consult Safety Data Sheet (SDS) j

A

Wear Appropriate PPE:
- Safety Goggles
- Chemical-Resistant Gloves
- Lab Coat

l

Is the waste a solid or liquid?

Solid Waste Liquid Waste

Select a Designated, Compatible,
and Sealable Hazardous Waste Container

Label Container:
- 'Hazardous Waste'
- Chemical Name & CAS Number
- Concentration & Quantity
- Accumulation Start Date

Store in a Secure, Ventilated
Satellite Accumulation Area

Arrange for Pickup by
Licensed Hazardous Waste Contractor

End: Proper Disposal
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Caption: Workflow for the safe disposal of Brilliant Orange.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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